7-Chloro-1,2,3,4-tetrahydroquinoline

Specification

• CAS No.: 90562-35-9
• Molecular Formula: C9H10ClN
• Molecular Weight: 167.63 g/mol
• IUPAC Name: 7-chloro-1,2,3,4-tetrahydroquinoline
• Standard InChI: InChI=1S/C9H10ClN/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6,11H,1-2,5H2
• Standard InChI Key: WVEIRFXVLXAKLS-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=C(C=C2)Cl)NC1
• Canonical SMILES: C1CC2=C(C=C(C=C2)Cl)NC1

Introduction

7-Chloro-1,2,3,4-tetrahydroquinoline is a chemical compound with the molecular formula C₉H₁₀ClN and a molecular weight of 167.63 g/mol. It is a derivative of quinoline, a heterocyclic aromatic organic compound. This compound is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.

2.3. Chemical Identifiers

• CAS Number: 90562-35-9

• MDL Number: MFCD08544268

• InChI Key: WVEIRFXVLXAKLS-UHFFFAOYSA-N.

Synthesis and Applications

7-Chloro-1,2,3,4-tetrahydroquinoline is synthesized through various methods, often involving the reduction of quinoline derivatives. It serves as a versatile intermediate in the synthesis of more complex molecules, particularly those with potential biological activity.

4.1. Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Availability and Suppliers

This compound is available from several suppliers, including AChemBlock, VWR, and Sigma-Aldrich, with varying purity levels such as 97% and 98%.

7.1. 7-Chloro-1,2,3,4-tetrahydroisoquinoline

This compound has a similar structure but with the nitrogen atom in a different position. It also has a molecular formula of C₉H₁₀ClN and is used in organic synthesis.

7.2. 7-Chloro-1,2,3,4-tetrahydroquinoline Hydrochloride

This is a hydrochloride salt of 7-Chloro-1,2,3,4-tetrahydroquinoline, with a molecular formula of C₉H₁₁Cl₂N and a molecular weight of 204.10 g/mol. It is stored in a dark, dry place at room temperature.

Table 2: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
7-Chloro-1,2,3,4-tetrahydroquinoline	C₉H₁₀ClN	167.63	90562-35-9
7-Chloro-1,2,3,4-tetrahydroisoquinoline	C₉H₁₀ClN	167.63	82771-60-6
7-Chloro-1,2,3,4-tetrahydroquinoline hydrochloride	C₉H₁₁Cl₂N	204.10	90562-34-8

This compound is an important building block in organic synthesis, offering a versatile platform for the development of more complex molecules with potential biological activities.